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Compound of Interest

Compound Name: Benzyl mercaptan

Cat. No.: B042178

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of benzyl
mercaptan (also known as phenylmethanethiol), a crucial organosulfur compound utilized in
various scientific and industrial applications, including as a flavoring agent and an intermediate
in organic synthesis.[1][2][3] Understanding its solubility and stability is paramount for its
effective use, storage, and handling, particularly in the context of pharmaceutical and chemical
research.

Solubility Profile

Benzyl mercaptan is a colorless to pale yellow liquid with a characteristic garlic-like odor.[2][3]
Its solubility is a critical parameter for its application in various solvent systems. Generally, it is
soluble in organic solvents and has very low solubility in water.[1][2][3]

Quantitative Solubility Data

While extensive quantitative solubility data at various temperatures is not readily available in
the literature, the following table summarizes the known qualitative and semi-quantitative
solubility information for benzyl mercaptan.
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Solvent Solubility Reference

Insoluble / Not miscible or
Water - . [1][4][5]
difficult to mix

Ethanol (95%) ImLin1lmL [6]
Ethanol Very soluble [6]
Ether Very soluble [6]
Carbon Disulfide Soluble [6]
Carbon Tetrachloride Slightly soluble [6]
Chloroform Slightly soluble [11[3]
Methanol Slightly soluble [1][3]
Oils Soluble [6]

Note: "Very soluble” and "slightly soluble" are qualitative terms from the literature. The solubility
in 95% ethanol suggests a high degree of miscibility. For research and development purposes,
it is recommended to experimentally determine the precise solubility in specific solvent systems
at the desired temperature.

Stability Profile

Benzyl mercaptan is a reactive compound, and its stability is influenced by several factors,
including exposure to air, light, heat, and the presence of other chemical agents.

Summary of Stability Data
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Degradation

Condition Observation References
Products

Air/Oxygen Oxidizes in air. Dibenzyl disulfide [1][6]
Decomposes upon Toxic fumes of sulfur

Heat ) ) [1][6]
heating. oxides
Expected to be

Light susceptible to direct Not specified [6]

photolysis by sunlight.

Acids/Acid Fumes

Emits highly toxic
fumes of sulfur oxides

upon contact.

Sulfur oxides

[1](6]

Strong Oxidizing

Can react vigorously. Not specified [11061[71
Agents
Strong Bases Incompatible. Not specified [718]
Degraded by
photochemically-
Atmosphere produced hydroxyl Not specified [6]

radicals (vapor

phase).

Degradation Pathways

The primary and most well-documented degradation pathway for benzyl mercaptan is its

oxidation to dibenzyl disulfide, particularly in the presence of air. This process is a common

reaction for thiols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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